Cas no 37612-61-6 (1-Propanone,1-(3,5-dimethyl-1H-pyrazol-1-yl)-)
37612-61-6 structure
Product Name:1-Propanone,1-(3,5-dimethyl-1H-pyrazol-1-yl)-
CAS No:37612-61-6
MF:C8H12N2O
MW:152.193681716919
CID:303976
PubChem ID:4449986
Update Time:2025-04-19
1-Propanone,1-(3,5-dimethyl-1H-pyrazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone,1-(3,5-dimethyl-1H-pyrazol-1-yl)-
- 1-(3,5-dimethylpyrazol-1-yl)propan-1-one
- 1-propanoyl-3,5-dimethylpyrazole
- 3,5-Dimethyl-1-propionyl-1H-pyrazol
- 3,5-dimethyl-1-propionyl-1H-pyrazole
- PYR007
- PHTHALICACIDMONO-N-HEPTYLESTER
- 37612-61-6
- 3,5-DIMETHYL-1-(1-OXOPROPYL)-1H-PYRAZOLE
- AKOS003845961
- FT-0710276
- 1-(3,5-Dimethyl-1H-pyrazol-1-yl)propan-1-one
- DTXSID80403414
- SCHEMBL13182185
-
- Inchi: 1S/C8H12N2O/c1-4-8(11)10-7(3)5-6(2)9-10/h5H,4H2,1-3H3
- InChI Key: QXYDKLRINWCXLW-UHFFFAOYSA-N
- SMILES: O=C(CC)N1C(C)=CC(C)=N1
Computed Properties
- Exact Mass: 152.09500
- Monoisotopic Mass: 152.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89000
- LogP: 1.55010
1-Propanone,1-(3,5-dimethyl-1H-pyrazol-1-yl)- Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Propanone,1-(3,5-dimethyl-1H-pyrazol-1-yl)- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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